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Compound of Interest

Compound Name: (5-Chlorothiophen-2-yl)methanol

CAS No.: 74168-69-7

Cat. No.: B1590313

Get Quote

CAS Number: 74168-69-7

Authored by: A Senior Application Scientist
Introduction: (5-Chlorothiophen-2-yl)methanol is a critical heterocyclic building block in

modern synthetic chemistry, particularly valued in the pharmaceutical industry. Its thiophene

core, substituted with both a reactive chloromethyl group and a versatile hydroxymethyl group,

makes it an important intermediate for the synthesis of complex molecular architectures. This

guide provides an in-depth exploration of its synthesis, characterization, applications, and safe

handling, designed for researchers and professionals in drug discovery and chemical

development. The primary application of this compound's derivatives is in the synthesis of the

direct Factor Xa inhibitor, Rivaroxaban, a widely used anticoagulant.[1][2][3]

Physicochemical Properties
A summary of the key physicochemical properties of (5-Chlorothiophen-2-yl)methanol is
provided below. These properties are essential for its handling, reaction setup, and analytical

characterization.
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Property Value Source

CAS Number 74168-69-7 Multiple Sources

Molecular Formula C₅H₅ClOS Multiple Sources

Molecular Weight 148.61 g/mol Multiple Sources

Appearance Colorless to light yellow liquid Multiple Sources

Boiling Point 229.9°C [2]

Flash Point 92.8°C [2]

Purity
>95% (typical commercial

grade)
Multiple Sources

Storage
Store at room temperature in a

dry, well-ventilated area
[2]

Synthesis and Mechanism
The direct synthesis of (5-Chlorothiophen-2-yl)methanol is not extensively detailed in publicly

available literature. However, a logical and efficient synthetic route involves the reduction of its

corresponding aldehyde, 5-chlorothiophene-2-carboxaldehyde. This precursor is readily

synthesized and commercially available.[4][5][6]

Synthesis of the Precursor: 5-Chlorothiophene-2-
carboxaldehyde
The synthesis of 5-chlorothiophene-2-carboxaldehyde can be achieved via the chlorination of

2-thiophenecarboxaldehyde. A one-pot method has been described where chlorine gas is

introduced to 2-thiophenecarboxaldehyde to yield the chlorinated intermediate.[7]

Reduction to (5-Chlorothiophen-2-yl)methanol
The reduction of the aldehyde functional group to a primary alcohol is a standard

transformation in organic synthesis. A common and effective method is the use of a reducing

agent such as sodium borohydride (NaBH₄) in an alcoholic solvent like methanol or ethanol.
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Reaction Causality: Sodium borohydride is a mild and selective reducing agent, ideal for

converting aldehydes to alcohols without affecting the thiophene ring or the chloro-substituent.

The mechanism involves the nucleophilic attack of the hydride ion from the borohydride to the

electrophilic carbonyl carbon of the aldehyde. Subsequent workup with water protonates the

resulting alkoxide to yield the desired alcohol.

5-Chlorothiophene-2-carboxaldehyde Intermediate AlkoxideHydride Attack

NaBH₄, Methanol

(5-Chlorothiophen-2-yl)methanolProtonation

H₂O Workup
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Caption: Synthetic pathway from the aldehyde precursor to the final alcohol product.

Experimental Protocol (Proposed):

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-

chlorothiophene-2-carboxaldehyde (1.0 eq) in methanol at room temperature.

Reduction: Cool the solution to 0°C using an ice bath. Add sodium borohydride (1.1 eq)

portion-wise, ensuring the temperature remains below 10°C.

Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

Quenching: Once the starting material is consumed, carefully quench the reaction by the

slow addition of water.

Extraction: Extract the product with a suitable organic solvent such as ethyl acetate.
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Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be further purified

by column chromatography on silica gel.

Application in Drug Development: Synthesis of
Rivaroxaban
(5-Chlorothiophen-2-yl)methanol is a precursor to 5-chlorothiophene-2-carbonyl chloride, a

key intermediate in the synthesis of the anticoagulant drug Rivaroxaban.[3][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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